Cas no 680182-18-7 (4-Benzyloxy-7-13Cbenzyl Alcohol)

• Product Name: 4-Benzyloxy-7-13Cbenzyl Alcohol
• CAS No: 680182-18-7
• MF: C₁₄H₁₄O₂
• MW: 215.252418994904
• CID: 968284
• PubChem ID: 45038302
• Update Time: 2025-04-19

4-Benzyloxy-7-13Cbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-[7-13C]benzyl Alcohol
• 4-(benzyloxy)-benzyl-[1-13C]-alcohol
• 4-(Phenylmethoxy)benzenemethanol-13C
• 4-benzyloxy[methylene-13C]benzyl alcohol
• CTK8F5808
• FT-0662863
• 680182-18-7
• DTXSID30661805
• [4-(Benzyloxy)phenyl](~13~C)methanol
• AKOS030242654
• (4-phenylmethoxyphenyl)(113C)methanol
• 4-Benzyloxy-7-13Cbenzyl Alcohol

• Inchi： 1S/C14H14O2/c15-10-12-6-8-14(9-7-12)16-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2/i10+1
• InChI Key： OEBIVOHKFYSBPE-DETAZLGJSA-N
• SMILES： O(C1C=CC([13CH2]O)=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 215.102734520g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Solubility: Chloroform, Methanol
• PSA: 29.46